Cas no 98589-45-8 (2-(1,3-benzothiazol-6-yl)acetic Acid)

• Product Name: 2-(1,3-benzothiazol-6-yl)acetic Acid
• CAS No: 98589-45-8
• MF: C₉H₇NO₂S
• MW: 193.222380876541
• CID: 801952
• PubChem ID: 22038417
• Update Time: 2025-04-19

2-(1,3-benzothiazol-6-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazoleaceticacid
• 2-(1,3-benzothiazol-6-yl)acetic acid
• 6-Benzothiazoleaceticacid(6CI,9CI)
• 2-(1,3-benzothiazol-6-yl)acetic Acid

• Inchi： 1S/C9H7NO2S/c11-9(12)4-6-1-2-7-8(3-6)13-5-10-7/h1-3,5H,4H2,(H,11,12)
• InChI Key： OAYOVBXHLNEPOD-UHFFFAOYSA-N
• SMILES： S1C=NC2=CC=C(CC(=O)O)C=C12

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing